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Compound of Interest

Compound Name: ABX196

Cat. No.: B10822185 Get Quote

Essential Safety and Handling Guide for ABX196
This guide provides critical safety and logistical information for the handling and disposal of

ABX196, a synthetic glycolipid agonist of invariant Natural Killer T (iNKT) cells. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling ABX196, it is imperative to use appropriate personal protective equipment to

minimize exposure risk. The following PPE is recommended based on available safety data.[1]
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PPE Category Item Specifications

Eye Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1]

Hand Protection Gloves

Chemical impermeable gloves.

Gloves must be inspected prior

to use. Wash and dry hands

after handling.[1]

Body Protection Protective Clothing

Fire/flame resistant and

impervious clothing.[1] Wear

suitable protective clothing to

avoid skin contact.[1]

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[1]

Operational Procedures for Handling ABX196
Adherence to proper handling procedures is crucial for safety.

Engineering Controls:

Ensure adequate ventilation in the handling area.[1]

Handle in accordance with good industrial hygiene and safety practice.[1]

Set up emergency exits and a risk-elimination area.[1]

General Handling:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]
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Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Store apart from foodstuff containers or incompatible materials.[1]

Emergency Procedures
In Case of Accidental Release:

Avoid dust formation.

Avoid breathing mist, gas, or vapors.[1]

Avoid contact with skin and eyes.[1]

Use personal protective equipment, including chemical impermeable gloves.[1]

Ensure adequate ventilation.[1]

Remove all sources of ignition.[1]

Evacuate personnel to safe areas and keep people away from and upwind of the spill/leak.

[1]

First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor.[1]

In case of eye contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[1]

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[1]
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Disposal Plan
The Safety Data Sheet for ABX196 does not provide specific disposal instructions. Therefore,

disposal should be handled in accordance with local, state, and federal regulations for chemical

waste. As a general guideline:

Dispose of unwanted material as a hazardous waste.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Mechanism of Action of ABX196
ABX196 is a synthetic glycolipid that acts as a potent stimulator of invariant Natural Killer T

(iNKT) cells.[2][3] Upon administration, ABX196 is presented by CD1d molecules on antigen-

presenting cells (APCs). This complex is then recognized by the T-cell receptor of iNKT cells,

leading to their activation. Activated iNKT cells secrete a variety of cytokines, which in turn can

stimulate other immune cells, including CD8+ T cells, to mount an anti-tumor response.[2][3]

Antigen Presenting Cell (APC) iNKT Cell Downstream Immune Response

APC CD1dPresents ABX196 T-Cell ReceptorRecognition iNKT Cell Cytokine Secretion
(e.g., IFN-γ)

InducesActivates Immune System
Activation Tumor Cell LysisABX196 Uptake

Click to download full resolution via product page

Caption: Mechanism of action of ABX196, leading to iNKT cell activation and anti-tumor

immune response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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